Cas no 193469-44-2 (2-Benzylpiperidin-4-one Hydrochloride)

• Product name: 2-Benzylpiperidin-4-one Hydrochloride
• CAS No: 193469-44-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 138501
• PubChem ID: 18630846

2-Benzylpiperidin-4-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone,2-(phenylmethyl)-
• 2-benzylpiperidin-4-one
• (+/-)-2-(phenylmethyl)-4-piperidinone
• 2-BENZYL-PIPERIDIN-4-ONE
• 4-Piperidinone,2-(phenylmethyl)
• 2-Benzyl-4-piperidinone HCl
• SCHEMBL3068478
• (+/-)-2-(phenyl-methyl)-4-piperidinone
• A850649
• AKOS006293969
• HBXGSIZEPYWAOK-UHFFFAOYSA-N
• DTXSID30595318
• 193469-44-2
• 4-Piperidinone, 2-(phenylmethyl)-
• 2-(Phenylmethyl)-4-piperidinone
• 2-Benzylpiperidin-4-one Hydrochloride

• Inchi： 1S/C12H15NO/c14-12-6-7-13-11(9-12)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2
• InChI Key： HBXGSIZEPYWAOK-UHFFFAOYSA-N
• SMILES： O=C1CCNC(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 1.87900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines

Additional information on 2-Benzylpiperidin-4-one Hydrochloride

Recent Advances in the Study of 2-Benzylpiperidin-4-one Hydrochloride (CAS: 193469-44-2)

2-Benzylpiperidin-4-one Hydrochloride (CAS: 193469-44-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

One of the most notable advancements in the study of 2-Benzylpiperidin-4-one Hydrochloride is its role in the development of novel sigma-1 receptor ligands. Sigma-1 receptors are implicated in various neurological conditions, including Alzheimer's disease, depression, and neuropathic pain. Recent research has demonstrated that derivatives of 2-Benzylpiperidin-4-one exhibit high affinity for sigma-1 receptors, making them promising candidates for further drug development. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, which highlighted the compound's potential as a scaffold for designing new therapeutics.

In addition to its neurological applications, 2-Benzylpiperidin-4-one Hydrochloride has also been investigated for its antimicrobial properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This suggests that 2-Benzylpiperidin-4-one Hydrochloride could serve as a valuable starting point for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis of 2-Benzylpiperidin-4-one Hydrochloride has also seen recent improvements. A 2023 paper in Organic Process Research & Development described a more efficient and scalable synthetic route, which reduces the number of steps and improves overall yield. This advancement is particularly important for industrial-scale production, as it lowers costs and minimizes environmental impact. The new method utilizes greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Benzylpiperidin-4-one Hydrochloride and its derivatives. Pharmacokinetic studies have revealed issues such as low oral bioavailability and rapid metabolism, which must be addressed through further structural optimization. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive preclinical studies to fully evaluate the safety and efficacy of these compounds.

In conclusion, 2-Benzylpiperidin-4-one Hydrochloride (CAS: 193469-44-2) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus of ongoing research. Future studies will likely explore its utility in additional disease areas, as well as further optimize its pharmacological properties for clinical use. The compound's role in addressing unmet medical needs, particularly in neurology and infectious diseases, underscores its importance in modern drug discovery.